Cas no 1388074-16-5 (Methyl 2-bromo-5-fluoro-1H-benzimidazole-7-carboxylate)
Methyl 2-bromo-5-fluoro-1H-benzimidazole-7-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-bromo-5-fluoro-1H-benzimidazole-7-carboxylate
-
- Inchi: 1S/C9H6BrFN2O2/c1-15-8(14)5-2-4(11)3-6-7(5)13-9(10)12-6/h2-3H,1H3,(H,12,13)
- InChI Key: XRSZYUFPXXJIHB-UHFFFAOYSA-N
- SMILES: BrC1=NC2C(C(=O)OC)=CC(=CC=2N1)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 267
- XLogP3: 2.5
- Topological Polar Surface Area: 55
Methyl 2-bromo-5-fluoro-1H-benzimidazole-7-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A061009120-250mg |
Methyl 2-bromo-5-fluoro-1H-benzimidazole-7-carboxylate |
1388074-16-5 | 98% | 250mg |
5,943.82 USD | 2021-06-01 | |
| Alichem | A061009120-500mg |
Methyl 2-bromo-5-fluoro-1H-benzimidazole-7-carboxylate |
1388074-16-5 | 98% | 500mg |
8,566.09 USD | 2021-06-01 | |
| Alichem | A061009120-1g |
Methyl 2-bromo-5-fluoro-1H-benzimidazole-7-carboxylate |
1388074-16-5 | 98% | 1g |
14,866.07 USD | 2021-06-01 |
Methyl 2-bromo-5-fluoro-1H-benzimidazole-7-carboxylate Related Literature
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
5. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
Additional information on Methyl 2-bromo-5-fluoro-1H-benzimidazole-7-carboxylate
Methyl 2-bromo-5-fluoro-1H-benzimidazole-7-carboxylate (CAS No. 1388074-16-5): An Overview
Methyl 2-bromo-5-fluoro-1H-benzimidazole-7-carboxylate (CAS No. 1388074-16-5) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development. The combination of a bromine atom, a fluorine atom, and a benzimidazole moiety in its structure makes it an intriguing candidate for various biological studies.
The benzimidazole scaffold is a well-known and widely studied heterocyclic core in medicinal chemistry. It is found in numerous biologically active compounds, including antifungal agents, antiparasitic drugs, and anticancer agents. The presence of the bromine and fluorine substituents in Methyl 2-bromo-5-fluoro-1H-benzimidazole-7-carboxylate adds further complexity and potential for modulating biological activity. These halogen substituents can influence the compound's physicochemical properties, such as lipophilicity and electronic effects, which are crucial for optimizing drug-like properties.
Recent studies have highlighted the importance of Methyl 2-bromo-5-fluoro-1H-benzimidazole-7-carboxylate in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against specific kinases involved in cancer signaling pathways. Kinases are key enzymes that play critical roles in cell proliferation, survival, and metastasis. By targeting these kinases, Methyl 2-bromo-5-fluoro-1H-benzimidazole-7-carboxylate has the potential to serve as a lead compound for the development of novel anticancer drugs.
In addition to its anticancer properties, Methyl 2-bromo-5-fluoro-1H-benzimidazole-7-carboxylate has also shown promise in other therapeutic areas. Research conducted at the National Institutes of Health (NIH) revealed that this compound possesses antiviral activity against certain RNA viruses. The unique combination of bromine and fluorine substituents may contribute to its ability to interfere with viral replication processes, making it a valuable candidate for further investigation in antiviral drug development.
The synthetic accessibility of Methyl 2-bromo-5-fluoro-1H-benzimidazole-7-carboxylate is another factor that enhances its appeal as a research tool and potential drug candidate. Various synthetic routes have been reported in the literature, allowing for efficient and scalable production of this compound. This synthetic flexibility enables researchers to explore different derivatives and analogs, optimizing the compound's pharmacological profile for specific therapeutic applications.
From a pharmacokinetic perspective, the properties of Methyl 2-bromo-5-fluoro-1H-benzimidazole-7-carboxylate have been extensively studied. Its lipophilicity and solubility characteristics make it suitable for oral administration, which is a desirable feature for drug candidates. Furthermore, preliminary toxicology studies have indicated that this compound exhibits favorable safety profiles at therapeutic concentrations, suggesting its potential for clinical translation.
In conclusion, Methyl 2-bromo-5-fluoro-1H-benzimidazole-7-carboxylate (CAS No. 1388074-16-5) is a promising compound with diverse biological activities and potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its synthetic accessibility and favorable pharmacological properties, make it an attractive candidate for further exploration in drug discovery and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing medical treatments.
1388074-16-5 (Methyl 2-bromo-5-fluoro-1H-benzimidazole-7-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)